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Compound of Interest

Compound Name: Bromo-PEG3-phosphonic acid
Cat. No.: B606394

Get Quote

\ J

Chemical Identity & Structural Integrity

Bromo-PEG3-phosphonic acid is a discrete (monodisperse) polyethylene glycol linker
featuring a terminal alkyl bromide for nucleophilic substitution and a phosphonic acid
headgroup for robust metal oxide binding or biological mimicry.[1]

Core Chemical Data
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Attribute

Specification

Chemical Name

11-Bromo-3,6,9-trioxaundecylphosphonic acid

1148026-99-6 (Acid form); Note: 1148026-98-5

CAS Number )
refers to the diethyl ester precursor
C
H
Molecular Formula
BrO
P
Molecular Weight ~321.10 Da
Br-CH
-CH
-(O-CH
Structure
-CH
)
-PO(OH)
Viscous colorless to pale yellow oil or low-
Appearance ) ) ]
melting solid (hygroscopic)
B Soluble in Water, DMSO, DMF, Methanol;
Solubility

Sparingly soluble in Hexane

Structural Logic

o PEG3 Spacer: Provides a defined distance (~12-15 A) and water solubility, reducing non-

specific binding in biological assays.

e Phosphonic Acid (-PO
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H
): A "hard" ligand that forms bidentate or tridentate coordination bonds with metal oxides (TiO
, Fe

O

), superior to carboxylic acids in hydrolytic stability.

» Alkyl Bromide (-Br): A versatile electrophile for S
2 reactions with thiols (cysteine residues) or amines, facilitating bioconjugation.[1]

Critical Quality Attributes (CQAs) & Specifications

For pharmaceutical and high-precision research applications, the following specifications define
"High Purity" (Grade A).
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Specification .
Test Parameter Method Rationale
(Grade A)

PEG chains lack UV
) RP-HPLC chromophores; ELSD
Purity (HPLC) (ELSDICAD) > 95.0% (Area %) ) red f
is required for

accurate quantitation.

Verifies PEG chain

H NMR (DMSO-d . .
Identity (NMR) ( Conforms to Structure ~ "Mtegrity and Br-CH

) triplet.

Confirms phosphonic

) acid state; detects
) Single peak (& 20-35 ]
Identity (P-NMR) P NMR ) residual esters or
m
PP inorganic phosphates.

[1]

[M-H] Confirms molecular
) weight and absence of
Mass Identity LC-MS (ESI) or [M+H]
halogen exchange
+1Da (e.g., Clvs Br).[1]
Critical for biological
] toxicity; common
Residual Solvents GC-HS < 0.5% (Total) ] )
residuals include DCM
or THR[1]
Phosphonic acids are
_ hygroscopic; excess
Water Content Karl Fischer <1.0%

water accelerates

bromide hydrolysis.

Detailed Analytical Protocols

Standard UV-HPLC is insufficient for this molecule due to the lack of aromatic rings.[1] The
following protocols utilize Evaporative Light Scattering Detection (ELSD) and Nuclear Magnetic
Resonance (NMR) for robust validation.
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Protocol A: Purity Analysis via RP-HPLC-ELSD[1]

Objective: Quantify the main product and detect oligomeric impurities or hydrolyzed bromide
(HO-PEG-PO

H

).

System: Agilent 1260 Infinity 1l or equivalent with ELSD.

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
Mobile Phase:

o A: 0.1% Formic Acid in Water (Milli-Q)[1]

o B: Acetonitrile (HPLC Grade)

Gradient: 5% B to 95% B over 20 minutes; Hold 5 mins.

Detection: ELSD (Drift Tube Temp: 50°C, Gain: 8, Gas Pressure: 3.5 bar). Note: UV at 210
nm is auxiliary only.

Pass Criteria: Main peak retention time matches standard; Integration >95%.

Protocol B: Phosphonic Acid Verification via P NMR

Objective: Distinguish between the free acid, mono-ester, and diethyl ester precursor.
Solvent: DMSO-d

(prevents exchange broadening seen in D
0).

Internal Standard: Triphenylphosphine oxide (TPPO) or Phosphoric acid (external capillary).

Procedure:
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o Dissolve 10 mg sample in 0.6 mL DMSO-d

o Acquire proton-decoupled

P spectrum (min 64 scans).[1]

e Interpretation:

o 20-30 ppm: Free Phosphonic Acid (Broad singlet often indicates acid protons
exchanging).

o 0 ppm: Orthophosphoric acid contaminant.

o Multiple peaks: Indicates partial ester hydrolysis (Quality Failure).

Visualization: Quality Control Decision Tree

The following diagram illustrates the logical flow for lot release, ensuring no compromised
material enters downstream applications.
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Figure 1. QC Workflow. A rigorous "gate-check" system where

P NMR is the critical checkpoint for functional integrity before purity quantification.

Stability, Storage & Handling
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The phosphonic acid group is chemically stable, but the alkyl bromide is susceptible to
hydrolysis and light-induced degradation.

Degradation Pathways[1]

o Hydrolysis (Bromide): In the presence of moisture and heat, the terminal -Br converts to -OH
(Alcohol-PEG-Phosphonic acid).[1] This impurity is inert in S

2 bioconjugation, leading to reduced conjugation efficiency.

o Condensation: Phosphonic acids can form anhydrides (P-O-P bonds) if heated under
vacuum, reducing solubility.

Handling Protocols

o Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

o Container: Amber glass vials (to protect alkyl bromide from photolysis) with Teflon-lined caps.

[1]

e Thawing: Equilibrate to room temperature before opening to prevent condensation of
atmospheric water.

Application Context: Surface Functionalization

Bromo-PEG3-phosphonic acid is uniquely suited for creating "stealth" surfaces on metal
oxide nanoparticles (e.g., Iron Oxide for MRI, Titanium for implants).[1]

Mechanism of Action

The phosphonic acid anchors to the metal oxide surface through strong coordination
(monodentate, bidentate, or tridentate), leaving the Bromide exposed for further
functionalization with targeting ligands (e.g., antibodies, peptides).[2]
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Figure 2: Surface Functionalization Workflow. The phosphonic acid creates a stable monolayer,

exposing the bromide for secondary conjugation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Purity and Quality Specifications for
Bromo-PEG3-Phosphonic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606394/docs#technical-guide-purity-and-quality-
specifications-for-bromo-peg3-phosphonic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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